Ethyl 2,6-difluoro-3-methylbenzoate
Overview
Description
Ethyl 2,6-difluoro-3-methylbenzoate is a chemical compound that has gained significant attention in scientific research. It is a fluorine-containing organic compound that is used in various fields such as pharmaceuticals, agrochemicals, and materials science.
Mechanism of Action
The mechanism of action of Ethyl 2,6-difluoro-3-methylbenzoate varies depending on its application. In pharmaceuticals, it has been found to inhibit the growth of microorganisms and cancer cells by interfering with their metabolic processes. In agrochemicals, it has been found to target specific enzymes and receptors in plants and insects, leading to their death. In materials science, it has been found to exhibit unique physical and chemical properties that make it suitable for the synthesis of novel materials.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its application. In pharmaceuticals, it has been found to exhibit low toxicity and good bioavailability. In agrochemicals, it has been found to be toxic to non-target organisms such as bees and birds. In materials science, it has been found to exhibit unique physical and chemical properties such as high thermal stability and good solubility.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 2,6-difluoro-3-methylbenzoate in lab experiments include its high purity, low cost, and ease of synthesis. However, its limitations include its potential toxicity to researchers and the need for proper handling and disposal.
Future Directions
There are several future directions for the study of Ethyl 2,6-difluoro-3-methylbenzoate. In pharmaceuticals, further research is needed to explore its potential use in treating other diseases such as Alzheimer's and Parkinson's. In agrochemicals, further research is needed to develop safer and more effective herbicides and insecticides. In materials science, further research is needed to explore its potential use in the synthesis of novel materials with unique properties.
In conclusion, this compound is a versatile compound that has gained significant attention in scientific research. Its potential applications in pharmaceuticals, agrochemicals, and materials science make it a promising candidate for further study. However, proper handling and disposal are necessary due to its potential toxicity. Further research is needed to explore its potential in various fields and to develop safer and more effective applications.
Scientific Research Applications
Ethyl 2,6-difluoro-3-methylbenzoate has been extensively studied for its potential applications in various fields. In pharmaceuticals, it has been found to exhibit antimicrobial, antifungal, and antiviral properties. It has also been studied for its potential use in treating cancer, as it has been found to inhibit the growth of cancer cells. In agrochemicals, it has been studied for its potential use as a herbicide and insecticide. In materials science, it has been studied for its potential use as a building block for the synthesis of novel materials.
properties
IUPAC Name |
ethyl 2,6-difluoro-3-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O2/c1-3-14-10(13)8-7(11)5-4-6(2)9(8)12/h4-5H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWFXOLBZIKXIRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1F)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401295044 |
Source
|
| Record name | Ethyl 2,6-difluoro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401295044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
773135-48-1 |
Source
|
| Record name | Ethyl 2,6-difluoro-3-methylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=773135-48-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2,6-difluoro-3-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401295044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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